Cas no 1785061-67-7 ([4-(1,1-Difluoro-ethyl)-phenyl]-methyl-amine)

• Product Name: [4-(1,1-Difluoro-ethyl)-phenyl]-methyl-amine
• CAS No: 1785061-67-7
• MF: C₉H₁₁F₂N
• MW: 171.18714928627
• MDL: MFCD28519315
• CID: 4778274
• Update Time: 2026-02-27

[4-(1,1-Difluoro-ethyl)-phenyl]-methyl-amine Chemical and Physical Properties

Names and Identifiers

• [4-(1,1-Difluoro-ethyl)-phenyl]-methyl-amine

• MDL： MFCD28519315
• Inchi： 1S/C9H11F2N/c1-9(10,11)7-3-5-8(12-2)6-4-7/h3-6,12H,1-2H3
• InChI Key： CQAKKWSJIWSSLO-UHFFFAOYSA-N
• SMILES： C1(NC)=CC=C(C(F)(F)C)C=C1

Additional information on [4-(1,1-Difluoro-ethyl)-phenyl]-methyl-amine

[4-(1,1-Difluoro-ethyl)-phenyl]-methyl-amine: A Comprehensive Overview

The compound with CAS No. 1785061-67-7, commonly referred to as [4-(1,1-difluoro-ethyl)-phenyl]-methyl-amine, is a unique organic compound that has garnered attention in various scientific and industrial applications. This compound is characterized by its difluoroethyl-substituted aromatic amine structure, which imparts distinctive chemical properties and reactivity. Recent advancements in synthetic chemistry have enabled researchers to explore its potential in diverse fields, including pharmaceuticals, agrochemicals, and advanced materials.

One of the key features of [4-(1,1-difluoro-ethyl)-phenyl]-methyl-amine is its ability to participate in nucleophilic substitution reactions due to the electron-rich nature of the amine group. This property has been leveraged in the development of novel drug delivery systems and bioactive molecules. For instance, studies published in 2023 have highlighted its role as an intermediate in the synthesis of antiviral agents targeting emerging pathogens. The presence of fluorine atoms in the molecule also enhances its lipophilicity, making it an attractive candidate for drug design where membrane permeability is crucial.

Another significant aspect of this compound is its application in materials science. Researchers have explored its use as a precursor for synthesizing polymeric materials with tailored electronic properties. In a groundbreaking study published earlier this year, scientists demonstrated that derivatives of [4-(1,1-difluoro-ethyl)-phenyl]-methyl-amine could be used to create conductive polymers suitable for flexible electronics and energy storage devices. This development underscores the compound's versatility and its potential impact on advancing next-generation technologies.

The synthesis of [4-(1,1-difluoro-ethyl)-phenyl]-methyl-amine typically involves a multi-step process that combines nucleophilic aromatic substitution with subsequent fluorination steps. Recent innovations in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production. Moreover, green chemistry principles have been integrated into its manufacturing processes to minimize environmental impact and enhance sustainability.

In terms of toxicity and safety profiles, preliminary studies indicate that [4-(1,1-difluoro-ethyl)-phenyl]-methyl-amine exhibits low acute toxicity when administered at therapeutic doses. However, further research is required to fully understand its long-term effects and potential bioaccumulation risks. Regulatory agencies are closely monitoring these findings to ensure that any commercial applications adhere to stringent safety standards.

Looking ahead, the future of [4-(1,1-difluoro-ethyl)-phenyl]-methyl-amine appears promising as researchers continue to uncover new applications across various industries. Its unique chemical properties make it a valuable tool in addressing pressing challenges in medicine and technology. As advancements in synthetic methods and analytical techniques continue to evolve, this compound is poised to play an increasingly important role in shaping innovative solutions for a sustainable future.